Cas no 1823935-84-7 (3-(Bicyclo1.1.1pentan-1-yl)benzenamine)
3-(Bicyclo1.1.1pentan-1-yl)benzenamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bicyclo1.1.1pentan-1-yl)benzenamine
-
3-(Bicyclo1.1.1pentan-1-yl)benzenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR312393-250mg |
3-(Bicyclo[1.1.1]pentan-1-yl)aniline |
1823935-84-7 | 95% | 250mg |
£720.00 | 2025-02-19 | |
| Apollo Scientific | OR312393-1g |
3-(Bicyclo[1.1.1]pentan-1-yl)aniline |
1823935-84-7 | 95% | 1g |
£1650.00 | 2025-02-19 | |
| abcr | AB471919-100 mg |
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine, 95%; . |
1823935-84-7 | 95% | 100MG |
€780.00 | 2022-06-02 | |
| TRC | B188110-25mg |
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine |
1823935-84-7 | 25mg |
$ 420.00 | 2022-06-07 | ||
| TRC | B188110-50mg |
3-(Bicyclo[1.1.1]pentan-1-yl)benzenamine |
1823935-84-7 | 50mg |
$ 700.00 | 2022-06-07 | ||
| Ambeed | A618058-1g |
3-(Bicyclo[1.1.1]pentan-1-yl)aniline |
1823935-84-7 | 95% | 1g |
$1474.0 | 2024-07-28 |
3-(Bicyclo1.1.1pentan-1-yl)benzenamine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-(Bicyclo1.1.1pentan-1-yl)benzenamine
Introduction to 3-(Bicyclo1.1.1pentan-1-yl)benzenamine (CAS No. 1823935-84-7)
3-(Bicyclo1.1.1pentan-1-yl)benzenamine, identified by the Chemical Abstracts Service Number (CAS No.) 1823935-84-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzenamine core substituted with a bicyclo1.1.1pentan-1-yl group, has garnered attention due to its structural complexity and potential biological activities. The unique structural motif of this compound, combining a rigid bicyclic framework with an aromatic amine moiety, makes it a promising candidate for further investigation in drug discovery and development.
The bicyclo1.1.1pentan-1-yl group in 3-(Bicyclo1.1.1pentan-1-yl)benzenamine contributes to the molecule's steric and electronic properties, which can influence its interactions with biological targets. This structural feature has been explored in various contexts, including the design of novel ligands for enzyme inhibition and receptor binding studies. The benzenamine moiety, on the other hand, is well-known for its role in many pharmacologically active compounds, often serving as a key pharmacophore responsible for binding to biological targets and modulating their activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine with greater accuracy. These studies suggest that the compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The rigid bicyclic structure is particularly noteworthy, as it can provide stability and specificity in binding interactions with biological targets.
In the realm of drug discovery, the synthesis of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine has been approached using various synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These methods have allowed for the efficient construction of the complex framework while maintaining high levels of enantioselectivity and regioselectivity. The development of such synthetic strategies is crucial for producing analogs of this compound with tailored biological properties.
One of the most exciting aspects of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine is its potential as a scaffold for drug design. By modifying different parts of the molecule, researchers can explore a wide range of biological activities without altering the core structural features that contribute to its binding affinity and selectivity. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.
The pharmacological evaluation of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine has begun to yield promising results in preclinical studies. Initial experiments have demonstrated that the compound can interact with specific enzymes and receptors, suggesting potential therapeutic benefits in areas such as inflammation and cancer treatment. These findings are particularly encouraging given the growing interest in targeted therapies that modulate specific biological pathways.
Furthermore, the environmental and toxicological profiles of 3-(Bicyclo1.1.1pentan-1-yl)benzenamine are being carefully studied to ensure its safety and efficacy in future applications. Computational toxicology tools have been employed to predict potential adverse effects, while experimental studies are being conducted to validate these predictions. These efforts are essential for ensuring that the compound can be safely used in therapeutic settings.
The future prospects for 3-(Bicyclo1.1.1pentan-1-yl)benzenamine are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications in medicine and biotechnology. As our understanding of its structure-function relationships continues to grow, it is likely that this compound will play an important role in the development of novel therapeutics.
1823935-84-7 (3-(Bicyclo1.1.1pentan-1-yl)benzenamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)